Cas no 61551-50-6 (Benzenesulfonyl chloride, 4-cyclododecyl-)

• Product Name: Benzenesulfonyl chloride, 4-cyclododecyl-
• CAS No: 61551-50-6
• MF: C₁₈H₂₇ClO₂S
• MW: 342.923783540726
• CID: 475171
• PubChem ID: 21446681
• Update Time: 2025-04-19

Benzenesulfonyl chloride, 4-cyclododecyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 4-cyclododecyl-
• 4-cyclododecylbenzenesulfonyl chloride
• SCHEMBL11677845
• 4-Cyclododecylbenzene-1-sulfonyl chloride
• DTXSID20614027
• 61551-50-6

• Inchi： 1S/C18H27ClO2S/c19-22(20,21)18-14-12-17(13-15-18)16-10-8-6-4-2-1-3-5-7-9-11-16/h12-16H,1-11H2
• InChI Key： LXWGXAGXFIFDAB-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=CC=1)C1CCCCCCCCCCC1)(=O)=O

Computed Properties

• Exact Mass: 342.14221
• Monoisotopic Mass: 342.1420290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14